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Compound of Interest

Compound Name: Cholesteryl hexadecyl carbonate

CAS No.: 15455-87-5

Cat. No.: B095776

Get Quote

Document Type: Technical Safety & Application Guide Subject: Cholesteryl Hexadecyl
Carbonate (CAS: 15455-87-5) Target Audience: Pharmaceutical Researchers, Formulation

Scientists, and Chemical Safety Officers.[1][2][3]

Chemical Architecture & Physicochemical Profile[1]
[2][3][4]
Cholesteryl hexadecyl carbonate (also known as Cholesteryl cetyl carbonate) is not merely a

lipid; it is a thermotropic liquid crystal mesogen.[1][3] Unlike standard biological lipids that

transition directly from solid to liquid, this molecule exhibits distinct mesophases—states of

matter where the molecule possesses the fluidity of a liquid but retains the orientational order

of a crystal.[1]

Its significance in drug development lies in its phase transition temperature (~36°C), which

aligns almost perfectly with human physiological temperature.[1][3] This property allows for the

engineering of "smart" drug delivery systems that undergo structural changes—and

subsequent drug release—upon contact with biological tissues.[1]
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Molecular Identity
Parameter Detail

IUPAC Name Cholest-5-en-3-yl hexadecyl carbonate

CAS Number 15455-87-5

Molecular Formula

Molecular Weight 655.1 g/mol

Synonyms
Cholesteryl cetyl carbonate; Cetyl cholesteryl

carbonate

Solubility
Soluble in chloroform, dichloromethane,

benzene.[1][2][3] Insoluble in water.[1][3]

Phase Behavior & Thermal Properties
The utility of this material is dictated by its thermal history.[1][3]

Crystalline Solid:

[2][3]

Mesophase (Liquid Crystal):

(Smectic/Cholesteric textures)[2][3]

Isotropic Liquid:

[2][3]
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Technical Insight: The carbonate linkage provides greater hydrolytic stability compared to

standard ester linkages, yet it remains susceptible to enzymatic cleavage (esterases), making it

biodegradable.[1][3]

Hazard Identification & Mechanistic Toxicology[2][3]
While often categorized as "low toxicity" based on acute lethality data, the safety profile of

Cholesteryl hexadecyl carbonate must be understood through the lens of lipophilicity and

membrane intercalation.[1]

GHS Classification (Self-Classified based on Analogues)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Mechanistic Toxicology
Why is it an irritant?

Lipophilic Intercalation: The hexadecyl chain and steroid nucleus allow the molecule to

partition rapidly into the lipid bilayer of cell membranes.[1] In high concentrations (e.g., dust

contact with eyes/lungs), this alters membrane fluidity, leading to cellular stress and

inflammatory signaling.[1][3]

Metabolic Byproducts: Upon hydrolysis (chemical or enzymatic), the molecule yields:
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Cholesterol: Biocompatible.[1][3][4]

Cetyl Alcohol (1-Hexadecanol): A known mild irritant and surfactant.[1][2][3]

Carbon Dioxide: Inert.[1][3]

Risk:[1][2][3] The accumulation of cetyl alcohol in sensitive tissues (eyes/lungs) drives the

irritation potential.[1]
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Figure 1: Mechanistic pathway of Cholesteryl hexadecyl carbonate toxicity.[2][3] Irritation

stems from both direct membrane disruption and hydrolysis byproducts.[1]

Operational Protocols: Handling & Storage[1][2][3]
Storage Architecture[2]

Temperature Control: Store at 2–8°C.

Reasoning: Storing below the lower phase transition (

) ensures the material remains in a stable crystalline state.[3] Repeated cycling through
the mesophase (

) during storage can induce polymorphism, altering the melting point and affecting
reproducibility in formulation.[1][3]

Atmosphere: Inert gas (Argon/Nitrogen) recommended.[1][3]

Reasoning: Prevents oxidative degradation of the steroid nucleus over long-term storage.

[3]
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Emergency Response
Scenario Immediate Action Mechanistic Rationale

Eye Contact
Rinse with water for 15 min.

Do not rub.

Mechanical friction combined

with lipophilic particles

embedding in the cornea

exacerbates injury.[1][3]

Skin Contact
Wash with soap and water.[1]

[3]

Water alone is ineffective due

to high lipophilicity; surfactant

(soap) is required to solubilize

and remove the ester.[3]

Inhalation Move to fresh air.[1][3]

Particulates can cause

physical blockage of alveoli;

removal prevents saturation of

pulmonary surfactant.[1][3]

Advanced Application Protocols
Protocol A: Formulation of Thermosensitive Liposomes
Objective: Create drug-loaded liposomes that release their payload at body temperature (

), utilizing the phase transition of Cholesteryl hexadecyl carbonate.[3]

Materials:

DPPC (Dipalmitoylphosphatidylcholine)[2][3]

Cholesteryl hexadecyl carbonate (CHC)[2][3][5]

DSPE-PEG2000 (Stabilizer)[2][3]

Hydrophobic Drug (e.g., Doxorubicin or Amphotericin B)[1][2][3]

Methodology:

Molar Ratio Setup: Prepare a lipid mixture of DPPC:CHC:DSPE-PEG (e.g., 70:25:5).[1][3]
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Expert Note: High CHC content (>30%) may destabilize the vesicle.[3] The 25% inclusion

is optimized to disrupt the bilayer order specifically at the

transition point [1].[1]

Thin Film Formation: Dissolve lipids in Chloroform:Methanol (2:1). Evaporate solvent under

reduced pressure (Rotavap) at

(above the transition temp of CHC) to ensure homogeneous mixing.

Hydration: Hydrate the film with PBS (pH 7.[1][3]4) at

.[1][3] Agitate to form Multilamellar Vesicles (MLVs).[1][3]

Sizing (Extrusion): Extrude through 100 nm polycarbonate membranes at

.

Critical Step: Extrusion must occur above the CHC clearing point (

).[3] Extruding below this temp results in filter clogging due to the solid/viscous mesophase
state of the lipid.[1]

Validation: Use Differential Scanning Calorimetry (DSC) to confirm the shift in phase

transition peak.[1][3]
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Figure 2: Workflow for thermosensitive liposome generation.[1][3] The red zone indicates steps

that must be performed above the liquid crystal transition temperature (

) to ensure homogeneity.

Protocol B: Liquid Crystal Thermochromic Sensor
Objective: Synthesize a mixture for visual temperature mapping (e.g., for skin thermography).

[1][3]

Materials:

Cholesteryl hexadecyl carbonate (CHC)[2][3][5]
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Cholesteryl nonanoate (CN)[2][3][6][7]

Cholesteryl benzoate (CB)[2][3]

Methodology:

Weighing: Combine CHC (40%), CN (40%), and CB (20%) by weight.

Causality: Pure CHC has a narrow range (

).[2][3] Doping with Benzoate shifts the color play to higher temperatures; Nonanoate
broadens the viscous range [2].[1]

Melting: Heat the vial to

(isotropic phase) using a heat gun. Vortex vigorously.

Annealing: Allow the mixture to cool slowly to room temperature.

Application: Apply as a thin film (20 microns) on a black substrate.

Observation: The mixture will reflect different wavelengths (colors) based on the helical

pitch of the cholesteric phase, which expands/contracts with temperature.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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